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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248

An In-depth Technical Guide to 2-Amino-6-methoxybenzonitrile: Molecular Weight and
Formula

This technical guide provides essential information regarding the molecular weight and
chemical formula of 2-Amino-6-methoxybenzonitrile, a compound of interest for researchers,
scientists, and professionals in drug development.

Core Molecular Data

The fundamental molecular properties of 2-Amino-6-methoxybenzonitrile are summarized
below. This data is critical for a wide range of applications, from reaction stoichiometry to
analytical characterization.

Property Value

Chemical Formula CsHsN20[1][2][3]
Molecular Weight 148.16 g/mol
Alternate Molecular Weight 148.164[1]

CAS Number 1591-37-3[1][4]

Structural and Logical Representation
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The relationship between the compound's nomenclature and its core molecular data can be
visualized as a direct logical flow. The chemical name defines a specific molecular structure,
from which the molecular formula is derived, and subsequently, the molecular weight is

calculated.
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Logical relationship of 2-Amino-6-methoxybenzonitrile data.

Experimental Protocols

While this document focuses on the core molecular data, it is important to note that
experimental protocols involving 2-Amino-6-methoxybenzonitrile are diverse. It is widely
utilized as a precursor in the synthesis of more complex molecules, particularly in the
development of pharmaceuticals such as anticancer and antimicrobial agents.[3] The specific
methodologies for its use would be detailed in relevant synthetic or analytical research papers.
For instance, it can undergo reactions involving its amine and nitrile functional groups, making
it a versatile building block in organic chemistry.[3]

Signaling Pathways
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The direct involvement of 2-Amino-6-methoxybenzonitrile in specific signaling pathways is
not extensively documented in publicly available literature. Its primary role, as highlighted in
various chemical and pharmaceutical contexts, is that of a synthetic intermediate. Therefore, its
biological effects would be attributed to the larger, more complex molecules synthesized from it.
Researchers investigating the biological activity of derivatives of this compound would typically
perform assays to determine their effects on specific cellular signaling pathways relevant to
their therapeutic targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula). BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073248#2-amino-6-methoxybenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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